Cas no 1065093-36-8 (6-Bromo-4-chloro-7-(trifluoromethyl)quinoline)

6-Bromo-4-chloro-7-(trifluoromethyl)quinoline is a halogenated quinoline derivative with significant utility in pharmaceutical and agrochemical research. Its distinct substitution pattern, featuring bromo, chloro, and trifluoromethyl groups, enhances its reactivity and versatility as a synthetic intermediate. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, making it valuable in drug discovery. The bromo and chloro substituents provide sites for further functionalization via cross-coupling or nucleophilic substitution reactions. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its high purity and well-defined structure ensure consistent performance in complex synthetic pathways.
6-Bromo-4-chloro-7-(trifluoromethyl)quinoline structure
1065093-36-8 structure
Product Name:6-Bromo-4-chloro-7-(trifluoromethyl)quinoline
CAS No:1065093-36-8
MF:C10H4BrClF3N
MW:310.497671127319
CID:4779126
Update Time:2025-10-12

6-Bromo-4-chloro-7-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-4-chloro-7-(trifluoromethyl)quinoline
    • Inchi: 1S/C10H4BrClF3N/c11-7-3-5-8(12)1-2-16-9(5)4-6(7)10(13,14)15/h1-4H
    • InChI Key: JLSVEHTURLZGTH-UHFFFAOYSA-N
    • SMILES: BrC1=CC2=C(C=CN=C2C=C1C(F)(F)F)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 261
  • XLogP3: 4.4
  • Topological Polar Surface Area: 12.9

6-Bromo-4-chloro-7-(trifluoromethyl)quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B014108-50mg
6-Bromo-4-chloro-7-(trifluoromethyl)quinoline
1065093-36-8
50mg
$ 590.00 2022-06-07
TRC
B014108-100mg
6-Bromo-4-chloro-7-(trifluoromethyl)quinoline
1065093-36-8
100mg
$ 975.00 2022-06-07
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